Cas no 131933-67-0 (5'-Thymidylic acid,3'-azido-3'-deoxy-, mono[2-ethoxy-3-[(1-oxooctadecyl)amino]propyl] ester,monosodium salt (9CI))

• Product Name: 5'-Thymidylic acid,3'-azido-3'-deoxy-, mono[2-ethoxy-3-[(1-oxooctadecyl)amino]propyl] ester,monosodium salt (9CI)
• CAS No: 131933-67-0
• MF: C₃₃H₅₈N₆NaO₉P
• MW: 736.811960697174
• CID: 146102
• PubChem ID: 72297
• Update Time: 2025-04-19

5'-Thymidylic acid,3'-azido-3'-deoxy-, mono[2-ethoxy-3-[(1-oxooctadecyl)amino]propyl] ester,monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Thymidylic acid,3'-azido-3'-deoxy-, mono[2-ethoxy-3-[(1-oxooctadecyl)amino]propyl] ester,monosodium salt (9CI)
• 5'-Thymidylic acid,3'-azido-3'-deoxy-, mono[2-ethoxy-3-[(1-oxooctadecyl)amino]propyl] ester,mo...
• CP 92
• 1-Octadecanamido-2-(ethoxypropyl)-rac-3-phospho-3'-azido-3'-deoxythymidine
• 3-Adpept
• 3'-Azido-3'-deoxy-5'-(3-octadecanamido-2-ethoxypropyl)phosphothymidine
• 3'-azido-3'-deoxy-5'-O-{[2-ethoxy-3-(nonadecanoylamino)propoxy](hydroxy
• 5'-Thymidylic acid, 3'-azido-3'-deoxy-, mono(2-ethoxy-3-((1-oxooctadecyl)amino)propyl) ester, monosodium salt
• CP-92
• sodium 3'-azido-3'-deoxy-5'-O-{[2-ethoxy-3-(octadecanoylamino)propoxy]phosphinato}thymidine
• sodium;[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl [2-ethoxy-3-(octadecanoylamino)propyl] phosphate
• 131933-67-0
• CHEMBL3350978

• Inchi： 1S/C33H59N6O9P.Na/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-30(40)35-22-27(45-5-2)24-46-49(43,44)47-25-29-28(37-38-34)21-31(48-29)39-23-26(3)32(41)36-33(39)42;/h23,27-29,31H,4-22,24-25H2,1-3H3,(H,35,40)(H,43,44)(H,36,41,42);/q;+1/p-1/t27?,28-,29+,31+;/m0./s1
• InChI Key： BAPXDLATVJKKRD-ZIYRSEDISA-M
• SMILES： P(=O)([O-])(OCC(CNC(CCCCCCCCCCCCCCCCC)=O)OCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-].[Na+]

Computed Properties

• Exact Mass: 728.42413
• Monoisotopic Mass: 736.390059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 50
• Rotatable Bond Count: 28
• Complexity: 1130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 201.49